4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: N-[(E)-(3-nitrophenyl)methylideneamino]-2,6-dipyrrolidin-1-ylpyrimidin-4-amine
• InChI: InChI=1S/C19H23N7O2/c27-26(28)16-7-5-6-15(12-16)14-20-23-17-13-18(24-8-1-2-9-24)22-19(21-17)25-10-3-4-11-25/h5-7,12-14H,1-4,8-11H2,(H,21,22,23)/b20-14+
• InChI Key: UMVQUYUBUNAPGM-XSFVSMFZSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC(=C2)NN=CC3=CC(=CC=C3)[N+](=O)[O-])N4CCCC4
• Isomeric SMILES: C1CCN(C1)C2=NC(=NC(=C2)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-])N4CCCC4
• Molecular Formula: C19H23N7O2
• Molecular Weight: 381.4 g/mol

Description

4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine is a synthetic organic compound characterized by its unique structure, which includes a pyrimidine core substituted with pyrrolidinyl groups and a nitrobenzylidene hydrazinyl moiety. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

The synthesis of 4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine typically involves the condensation of 3-nitrobenzaldehyde with hydrazine derivatives, followed by cyclization with pyrrolidine-substituted pyrimidine precursors. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like acetic acid to facilitate the condensation and cyclization processes. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can undergo reduction reactions, particularly at the nitro group, to form corresponding amines.

Substitution: The pyrimidine ring can participate in nucleophilic substitution reactions, where the pyrrolidinyl groups can be replaced by other nucleophiles under appropriate conditions.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, and nucleophiles such as amines or thiols. The major products formed from these reactions depend on the specific conditions and reagents used but often include reduced or substituted derivatives of the original compound.

Scientific Research Applications

4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s potential biological activities, such as antimicrobial and anticancer properties, are of interest in biological research.

Medicine: Its potential therapeutic applications are being explored, particularly in the development of new drugs targeting specific biological pathways.

Industry: The compound may be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The nitrobenzylidene hydrazinyl moiety may play a crucial role in binding to these targets, leading to the modulation of biological pathways. The exact pathways involved depend on the specific biological context and the compound’s interactions with various biomolecules.

Comparison with Similar Compounds

4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine can be compared with similar compounds, such as:

4-[(2E)-2-(3-methylbenzylidene)hydrazinyl]-2,6-di(piperidin-1-yl)pyrimidine: This compound has a similar structure but with a methyl group instead of a nitro group, which may result in different biological activities and chemical reactivity.

4-[(2E)-2-(3-chlorobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine: The presence of a chlorine atom instead of a nitro group can significantly alter the compound’s properties and applications.

The uniqueness of 4-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to its analogs.